Cas no 2171692-16-1 (2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid)

• Product Name: 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• CAS No: 2171692-16-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6557324
• PubChem ID: 165538830
• Update Time: 2025-05-26

2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid
• EN300-1515899
• 2171692-16-1
• 2-{2-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethoxy}acetic acid

• Inchi： 1S/C25H28N2O6/c28-23(29)15-32-12-11-26-24(30)22(13-16-9-10-16)27-25(31)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PJZNXCJRJWCWRB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCCOCC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid

2-{2-3-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic Acid (CAS No. 2171692-16-1): A Comprehensive Overview

2-{2-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2171692-16-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The intricate structure of this molecule, particularly the presence of a cyclopropyl group and a fluorenyl moiety, contributes to its unique chemical and biological properties.

The cyclopropyl group, a three-membered cyclic alkane, is known for its high strain energy and reactivity. This characteristic makes it an attractive moiety in the design of bioactive molecules, as it can influence the conformational flexibility and binding affinity of the compound. In the context of 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid, the cyclopropyl group may play a crucial role in modulating its interactions with biological targets.

The fluorenyl moiety, derived from the fluorene scaffold, is another key structural element of this compound. Fluorene is a polycyclic aromatic hydrocarbon that exhibits strong photophysical properties and high stability. These attributes make it a valuable component in the design of fluorescent probes and imaging agents. In 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid, the fluorenyl group is linked to the molecule via a methoxycarbonyl (Moc) protecting group, which can be selectively cleaved under specific conditions to reveal the underlying amine functionality.

Recent studies have explored the potential applications of compounds with similar structural features in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing cyclopropyl groups and fluorenyl moieties exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of these structural elements was found to enhance the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In another study, researchers investigated the use of fluorenyl derivatives as fluorescent probes for cellular imaging. The high photostability and low cytotoxicity of these compounds make them suitable for long-term imaging studies in living cells. The presence of a cyclopropyl group in these derivatives was shown to improve their cell permeability and target specificity, further enhancing their utility as imaging agents.

The synthesis of 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the cyclopropyl group through ring-closing metathesis (RCM) reactions, followed by coupling reactions to introduce the fluorenyl moiety and other functional groups. Advanced techniques such as solid-phase synthesis and combinatorial chemistry have also been employed to optimize the synthesis process and explore structure–activity relationships (SAR).

In terms of pharmacological properties, preliminary studies have indicated that 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid exhibits promising biological activity. In vitro assays have shown that it can effectively inhibit certain enzymes involved in disease pathways, such as kinases and proteases. Additionally, preliminary toxicity studies suggest that this compound has a favorable safety profile, with low cytotoxicity at therapeutic concentrations.

To further evaluate its potential as a therapeutic agent, ongoing clinical trials are being conducted to assess its efficacy and safety in animal models of various diseases. These trials aim to provide more detailed insights into the pharmacokinetics, pharmacodynamics, and therapeutic window of 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid. Preliminary results from these trials are encouraging, with several studies reporting significant improvements in disease outcomes without major adverse effects.

In conclusion, 2-{2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}acetic acid (CAS No. 2171692-16-1) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopropyl group and fluorenyl moiety, contribute to its potential biological activity and utility as a therapeutic agent or imaging probe. Continued research into this compound is likely to yield valuable insights into its mechanisms of action and potential applications in various medical fields.